Famprofazone
Overview
Description
Famprofazone is a non-steroidal anti-inflammatory agent (NSAID) of the pyrazolone series . It has analgesic, anti-inflammatory, and antipyretic effects .
Synthesis Analysis
This compound is rapidly and extensively metabolized by N-dealkylation, β-hydroxylation, and p-hydroxylation . The major metabolite, representing approximately 15% of the dose, is methamphetamine . Other metabolites, which are present in minor amounts, include amphetamine, norephedrine, norpseudoephedrine, ephedrine, pseudoephedrine, p-hydroxyamphetamine, p-hydroxy-methamphetamine, and p-hydroxydemethyl this compound .Molecular Structure Analysis
The molecular formula of this compound is C24H31N3O . The molecular weight is 377.52 . The chemical name is 1-methyl-5-[[methyl(1-phenylpropan-2-yl)amino]methyl]-2-phenyl-4-propan-2-ylpyrazol-3-one .Chemical Reactions Analysis
This compound is known to produce methamphetamine as an active metabolite, with 15–20% of an oral dose being converted to it . As a result, this compound has occasionally been implicated in causing positives on drug tests for amphetamines .Physical And Chemical Properties Analysis
This compound appears as a solid . It is insoluble in H2O, but it can be dissolved in DMSO with gentle warming (≥17.35 mg/mL) and in EtOH (≥26.45 mg/mL) .Scientific Research Applications
Metabolic Implications in Drug Testing
Famprofazone is known to be metabolized into methamphetamine (MA) and amphetamine (AM) following administration. This metabolic transformation raises significant implications in drug testing, where legitimate this compound use can be misinterpreted as illicit methamphetamine abuse. Studies have shown that this compound metabolizes into concentrations of MA and AM that can lead to positive drug-testing results under certain guidelines. This finding is crucial for accurate interpretation in forensic toxicology and drug testing protocols, particularly in jurisdictions where specific thresholds for MA and AM are used to determine drug abuse (Chan, Hsu, Tseng, & Chu, 2010).
Forensic Analysis
The metabolism of this compound to MA and AM also has implications in forensic analysis, particularly in cases of death where commonly used samples like blood and urine are unavailable. A study involving the analysis of this compound and its metabolites in porcine bone marrow developed and validated a method for this purpose, providing a new avenue for forensic toxicological investigation in human autopsy cases. This research is essential for expanding the toolkit available to forensic toxicologists, especially in complex cases where alternative sample sources are needed (de Souza Santos, Spinelli, Vieira, & Rodrigues, 2019).
Sports Medicine and Doping Control
In sports medicine, the use of this compound has been a subject of concern due to its potential to cause positive doping tests. A case study during a sports competition found a urine specimen positive for methamphetamine and amphetamine, where the athlete claimed to have taken a medication containing this compound for pain relief. Further studies demonstrated that ingestion of this compound could indeed lead to urine profiles similar to those observed in the case specimen, highlighting the need for careful consideration and awareness in sports doping control (Tseng, Lin, Wang, & Liu, 2007).
Safety and Hazards
Famprofazone can be harmful if swallowed . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and chemical impermeable gloves is advised . In case of accidental release, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Famprofazone has been known to produce methamphetamine as an active metabolite, which can lead to positive tests results for illicit drug use . This could have implications for its future use and regulation.
Relevant Papers One relevant paper is “Identification of New Urinary Metabolites of this compound in Humans” which discusses the urinary metabolites of this compound following oral administration in humans . Another paper is “Postmortem analysis of this compound and its metabolites, methamphetamine and amphetamine, in porcine bone marrow” which provides insights into the metabolism of this compound .
Mechanism of Action
Famprofazone is a nonsteroidal anti-inflammatory agent (NSAID) of the pyrazolone series . It is found in combination products such as ‘Gewodin’ which is marketed in Taiwan .
Mode of Action
It is known to have analgesic, anti-inflammatory, and antipyretic effects . This suggests that it may inhibit the synthesis of prostaglandins, which are involved in pain, inflammation, and fever.
Pharmacokinetics
It is known that this compound is metabolized to methamphetamine and amphetamine in the body . This metabolism can lead to positive test results for illicit drug use .
Result of Action
Its analgesic, anti-inflammatory, and antipyretic effects suggest that it reduces the production of inflammatory mediators, alleviating pain, inflammation, and fever .
Biochemical Analysis
Biochemical Properties
Famprofazone is known to interact with various enzymes and proteins in the body. It is metabolized to methamphetamine and amphetamine in the body
Molecular Mechanism
It is known that this compound is metabolized to methamphetamine and amphetamine in the body These metabolites may interact with various biomolecules, potentially influencing enzyme activity and gene expression
Temporal Effects in Laboratory Settings
It is known that this compound is metabolized to methamphetamine and amphetamine in the body
Metabolic Pathways
This compound is metabolized to methamphetamine and amphetamine in the body
properties
IUPAC Name |
1-methyl-5-[[methyl(1-phenylpropan-2-yl)amino]methyl]-2-phenyl-4-propan-2-ylpyrazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O/c1-18(2)23-22(17-25(4)19(3)16-20-12-8-6-9-13-20)26(5)27(24(23)28)21-14-10-7-11-15-21/h6-15,18-19H,16-17H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNUXVOXXWGNPIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(N(N(C1=O)C2=CC=CC=C2)C)CN(C)C(C)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3045435 |
Source
|
| Record name | Famprofazone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3045435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22881-35-2 |
Source
|
| Record name | Famprofazone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22881-35-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Famprofazone [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022881352 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Famprofazone | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB16702 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Famprofazone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759244 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Famprofazone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3045435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Famprofazone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.153 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | FAMPROFAZONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HN0NCX453C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Famprofazone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0041891 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Hydroxy-1-[(3R,5R,8R,9R,10S,13S,14S,17S)-3-hydroxy-13-methyl-3-(trifluoromethyl)-2,4,5,6,7,8,9,10,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone](/img/structure/B1671973.png)
![2-butyl-7-((ethyl(phenyl)amino)methyl)-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one](/img/structure/B1671976.png)
![5-(7-Methyl-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinothieno[3,2-d]pyrimidin-2-yl)pyrimidin-2-amine](/img/structure/B1671977.png)
![N-(6-Methoxy-2-benzothiazolyl)-2-[[4-(2-propen-1-yl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-acetamide](/img/structure/B1671980.png)
![8-Nitroindolo[2,1-b]quinazoline-6,12-dione](/img/structure/B1671982.png)
